Cas no 90012-84-3 (Adenosine, 3'-deoxy-3'-[(diethoxyphosphinyl)methyl]-, 5'-benzoate)

• Product Name: Adenosine, 3'-deoxy-3'-[(diethoxyphosphinyl)methyl]-, 5'-benzoate
• CAS No: 90012-84-3
• MF: C₂₂H₂₈N₅O₇P
• MW: 505.460785865784
• CID: 796527
• PubChem ID: 71430697
• Update Time: 2025-04-19

Adenosine, 3'-deoxy-3'-[(diethoxyphosphinyl)methyl]-, 5'-benzoate Chemical and Physical Properties

Names and Identifiers

• Adenosine, 3'-deoxy-3'-[(diethoxyphosphinyl)methyl]-, 5'-benzoate
• [(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3-(diethoxyphosphorylmethyl)-4-hydroxyoxolan-2-yl]methyl benzoate
• 5'-O-Benzoyl-3'-deoxy-3'-[(diethoxyphosphoryl)methyl]adenosine
• ((2S,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3-((diethoxyphosphoryl)methyl)-4-hydroxytetrahydrofuran-2-yl)methyl benzoate
• 90012-84-3
• DTXSID90849309

• Inchi： 1S/C22H28N5O7P/c1-3-32-35(30,33-4-2)11-15-16(10-31-22(29)14-8-6-5-7-9-14)34-21(18(15)28)27-13-26-17-19(23)24-12-25-20(17)27/h5-9,12-13,15-16,18,21,28H,3-4,10-11H2,1-2H3,(H2,23,24,25)/t15-,16-,18-,21-/m1/s1
• InChI Key： AQKBRJPDHUBYCZ-BZSOYRFXSA-N
• SMILES： P(C[C@@H]1[C@@H](COC(C2C=CC=CC=2)=O)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 505.17263525g/mol
• Monoisotopic Mass: 505.17263525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 161Ų

Experimental Properties

• PSA: 170.72000
• LogP: 2.98730